Cas no 1823363-23-0 (4-Chloro-6-iodocinnoline)

• Product Name: 4-Chloro-6-iodocinnoline
• CAS No: 1823363-23-0
• MF: C₈H₄ClIN₂
• MW: 290.48823261261
• CID: 4937672
• Update Time: 2026-02-27

4-Chloro-6-iodocinnoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-iodocinnoline

• Inchi： 1S/C8H4ClIN2/c9-7-4-11-12-8-2-1-5(10)3-6(7)8/h1-4H
• InChI Key： BJLHPOWATJQHAQ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C(=CN=N2)Cl)C=1

Computed Properties

• Exact Mass: 289.91077 g/mol
• Monoisotopic Mass: 289.91077 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8
• Molecular Weight: 290.49

4-Chloro-6-iodocinnoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Chloro-6-iodocinnoline

4-Chloro-6-iodocinnoline: A Comprehensive Overview

The compound 4-Chloro-6-iodocinnoline, with the CAS number 1823363-23-0, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of cinnolines, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The substitution pattern of this molecule, featuring a chlorine atom at the 4-position and an iodine atom at the 6-position, imparts unique electronic and structural properties that make it valuable for various applications.

The synthesis of 4-Chloro-6-iodocinnoline typically involves multi-step organic synthesis strategies, often starting from readily available starting materials such as o-chloronitrobenzene or related precursors. The introduction of the iodine substituent at the 6-position is a critical step that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of this synthesis process.

The physical properties of 4-Chloro-6-iodocinnoline are influenced by its molecular structure. The presence of electron-withdrawing groups such as chlorine and iodine at specific positions on the aromatic ring enhances the molecule's electronic conjugation, leading to increased stability and reactivity in certain chemical environments. The compound exhibits a high melting point due to its rigid structure and strong intermolecular forces, making it suitable for applications that require thermal stability.

In terms of applications, 4-Chloro-6-iodocinnoline has found utility in several areas. In drug discovery, this compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. Its ability to act as a ligand in metalloenzyme inhibition studies has made it a subject of interest in medicinal chemistry. Additionally, the compound is employed in materials science for designing advanced materials with tailored electronic properties, such as organic semiconductors and optoelectronic devices.

Recent research has focused on exploring the photophysical properties of 4-Chloro-6-iodocinnoline. Studies have demonstrated that this compound exhibits strong fluorescence under UV light due to its extended conjugation system. This property makes it a promising candidate for applications in sensing technologies, where fluorescent sensors are used to detect specific analytes in complex environments. Furthermore, investigations into its electrochemical behavior have revealed its potential as an active material in energy storage devices such as supercapacitors and batteries.

The development of green chemistry approaches for synthesizing 4-Chloro-6-iodocinnoline has also been a topic of recent research. Scientists are exploring environmentally friendly methods that minimize waste generation and reduce energy consumption during the synthesis process. These efforts align with global sustainability goals and highlight the importance of developing eco-friendly chemical manufacturing practices.

In conclusion, 4-Chloro-6-iodocinnoline, with its unique structural features and versatile properties, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methodologies and material characterization techniques unfold, this compound is expected to find even more innovative uses across diverse fields. Its role as a key building block in drug development, materials science, and sensing technologies underscores its significance in modern chemistry.